2-(9H-Fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8lambda6-thia-2-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonyl)-8,8-dioxo-8λ6-thia-2-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C24H25NO6S/c26-22(27)21-13-24(9-11-32(29,30)12-10-24)15-25(21)23(28)31-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21H,9-15H2,(H,26,27)
• InChI Key: JFEUHIGDGXROFA-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC12CC(N(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C24H25NO6S
• Molecular Weight: 455.5 g/mol
• CAS No.: 2309444-69-5

Description

The compound is a complex organic molecule with several functional groups. It contains a fluorene moiety, which is a polycyclic aromatic hydrocarbon composed of two benzene rings fused with a central cyclopentene ring. The methoxycarbonyl group attached to the fluorene moiety suggests that it might be a derivative of fluorene. The compound also contains a spirocyclic system, which is a type of cyclic system where two rings share a single atom.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The fluorene moiety is likely to contribute to the rigidity of the molecule, while the spirocyclic system could introduce some conformational flexibility.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the fluorene moiety might contribute to the compound’s hydrophobicity, while the methoxycarbonyl group could enhance its reactivity.

Scientific Research Applications

Synthesis Techniques and Organic Chemistry

Researchers have developed various synthetic methodologies involving fluorenylmethoxycarbonyl-protected compounds, demonstrating their utility in organic synthesis. For instance, a convenient synthesis of 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid has been prepared from 3‐bromopyruvic acid, showcasing a method to obtain high yields of targeted molecules for further chemical investigations (K. Le & R. Goodnow, 2004).

Antiviral Applications

A study demonstrated the microwave-assisted synthesis of N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives carrying an adamantyl moiety, which were evaluated for their anti-influenza virus activity. This highlights the role of spirocyclic compounds in developing new antiviral agents (Füsun Göktaş et al., 2012).

Anticancer Research

New 1-thia-azaspiro[4.5]decane derivatives and their anticancer activities have been explored, showing moderate to high inhibition activities against various cancer cell lines. This research contributes to the understanding of the therapeutic potential of spirocyclic compounds in oncology (E. M. Flefel et al., 2017).

Polymer Science

The rapid microwave-promoted synthesis of polyurethanes from a fluorene unit-containing diol and diisocyanates is another significant application. This method offers a faster and efficient way to synthesize polyurethanes, which are crucial materials in various industrial applications (K. Hiroki et al., 2008).